Cas no 1396685-16-7 (1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1396685-16-7
• MF: C₁₅H₁₃ClF₃N₃O₂
• MW: 359.73083281517
• CID: 5830568
• PubChem ID: 71792958
• Update Time: 2025-05-23

1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine
• 1-(3-chlorobenzoyl)-4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine
• AKOS024543070
• (3-chlorophenyl)-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• (3-chlorophenyl)(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• F6245-0156
• 1396685-16-7
• VU0540282-1

• Inchi： 1S/C15H13ClF3N3O2/c16-11-3-1-2-10(8-11)13(23)22-6-4-9(5-7-22)12-20-21-14(24-12)15(17,18)19/h1-3,8-9H,4-7H2
• InChI Key： GYBRJCCRIKUBPA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)=O

Computed Properties

• Exact Mass: 359.0648388g/mol
• Monoisotopic Mass: 359.0648388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine

Research Briefing on 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396685-16-7)

1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396685-16-7) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxadiazole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine involves a multi-step process that includes the formation of the oxadiazole ring and subsequent coupling with the piperidine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the metabolic stability and binding affinity of pharmaceutical compounds.

Pharmacological studies have revealed that 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine exhibits potent activity against specific enzyme targets, including those involved in inflammatory and neurodegenerative pathways. In vitro assays have demonstrated its ability to inhibit key enzymes with high selectivity, suggesting its potential as a lead compound for the development of new therapeutics. Additionally, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good oral bioavailability and tissue penetration.

Recent research has also explored the mechanistic underpinnings of this compound's biological activity. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its efficacy, providing valuable insights for further optimization. Computational modeling and molecular docking simulations have further elucidated its interaction with target proteins, offering a rational basis for future drug design efforts.

Despite these promising findings, challenges remain in the development of 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. However, the compound's unique chemical structure and demonstrated biological activity make it a compelling candidate for further investigation.

In conclusion, 1-(3-chlorobenzoyl)-4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine (CAS: 1396685-16-7) represents a promising avenue for drug discovery in the chemical biology and pharmaceutical fields. Ongoing research aims to fully characterize its therapeutic potential and overcome existing challenges, paving the way for its eventual clinical application. This brief highlights the latest advancements and future directions for this intriguing compound, underscoring its significance in contemporary medical research.